Cas no 2580178-08-9 (Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate)

Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate structure
2580178-08-9 structure
Product Name:Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate
CAS No:2580178-08-9
MF:C11H19NO2
MW:197.27406334877
CID:6130512
PubChem ID:165886410
Update Time:2025-07-25

Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27726480
    • tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate
    • 2580178-08-9
    • Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate
    • Inchi: 1S/C11H19NO2/c1-10(2,3)14-9(13)8-4-5-11(12-8)6-7-11/h8,12H,4-7H2,1-3H3
    • InChI Key: PLSUCABHHAKJOH-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C1CCC2(CC2)N1)=O

Computed Properties

  • Exact Mass: 197.141578849g/mol
  • Monoisotopic Mass: 197.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.3Ų

Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27726480-0.05g
tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate
2580178-08-9 95.0%
0.05g
$1032.0 2025-03-19
Enamine
EN300-27726480-0.1g
tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate
2580178-08-9 95.0%
0.1g
$1081.0 2025-03-19
Enamine
EN300-27726480-0.25g
tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate
2580178-08-9 95.0%
0.25g
$1131.0 2025-03-19
Enamine
EN300-27726480-0.5g
tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate
2580178-08-9 95.0%
0.5g
$1180.0 2025-03-19
Enamine
EN300-27726480-1.0g
tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate
2580178-08-9 95.0%
1.0g
$1229.0 2025-03-19
Enamine
EN300-27726480-2.5g
tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate
2580178-08-9 95.0%
2.5g
$2408.0 2025-03-19
Enamine
EN300-27726480-5.0g
tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate
2580178-08-9 95.0%
5.0g
$3562.0 2025-03-19
Enamine
EN300-27726480-10.0g
tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate
2580178-08-9 95.0%
10.0g
$5283.0 2025-03-19

Additional information on Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate

Introduction to Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate (CAS No. 2580178-08-9)

Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate, a compound with the chemical formula C₁₁H₁₇NO₂, is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are known for their unique structural and functional properties. The presence of a tert-butyl group and an azaspiro structure imparts distinct characteristics that make it a promising candidate for various therapeutic applications.

The CAS number 2580178-08-9 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other chemical entities. The name Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate itself provides valuable insights into its molecular architecture. The spirocyclic core, consisting of two fused rings, is a key feature that contributes to the compound's stability and reactivity. The azaspiro structure introduces a nitrogen atom into the ring system, which can participate in hydrogen bonding and other interactions with biological targets.

One of the most intriguing aspects of Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate is its potential as a pharmacological agent. Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to mimic natural product scaffolds and exhibit high binding affinity to biological targets. The tert-butyl group at the 1-position enhances lipophilicity, facilitating membrane permeability, while the carboxylate moiety at the 5-position allows for interaction with polar residues in protein binding pockets.

Current research in medicinal chemistry has demonstrated that spirocyclic azaspiranes exhibit remarkable biological activity across multiple therapeutic areas. For instance, derivatives of azaspiro compounds have shown promise in treating neurological disorders by modulating neurotransmitter receptor activity. The unique structural features of Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate make it an attractive scaffold for further derivatization and optimization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the spirocyclic core efficiently. These synthetic strategies not only enhance the accessibility of Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate but also pave the way for exploring its analogs with tailored properties.

In terms of biological evaluation, preliminary studies have indicated that Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate exhibits moderate affinity for certain enzyme targets, suggesting its potential as a lead compound for drug development. Further investigations are warranted to elucidate its mechanism of action and assess its pharmacokinetic profile. The combination of computational modeling and experimental validation will be crucial in understanding how this molecule interacts with biological systems.

The role of computational chemistry in optimizing Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate cannot be overstated. Molecular docking simulations have been instrumental in identifying key interactions between this compound and target proteins. By predicting binding poses and affinity scores, researchers can prioritize analogs for experimental testing, thereby accelerating the drug discovery process. Additionally, quantum mechanical calculations provide insights into the electronic structure and reactivity of the molecule, aiding in rational design modifications.

The future prospects of Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate are promising, given its unique structural features and potential biological activity. As research progresses, new derivatives with enhanced efficacy and selectivity are expected to emerge. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into clinical applications.

In conclusion, Tert-butyl 4-azaspiro[2.4]heptane-5-carboxylate (CAS No. 2580178-08-9) represents a significant advancement in medicinal chemistry due to its structural complexity and functional versatility. Its spirocyclic core, combined with functional groups such as the tert-butyl group and carboxylate moiety, makes it a valuable scaffold for developing novel therapeutic agents. Continued research efforts will further elucidate its potential applications in human health and disease treatment.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd